Cas no 141399-15-7 (1-butyl-4-isocyanobenzene)

• Product Name: 1-butyl-4-isocyanobenzene
• CAS No: 141399-15-7
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 101692
• PubChem ID: 3957614
• Update Time: 2025-05-25

1-butyl-4-isocyanobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-butyl-4-isocyano-
• 1-Butyl-4-isocyanobenzene
• 4-Butylphenylisocyanide
• 4-n-butylphenyl isocyanide
• AC1N05NW
• ACMC-20n0ex
• AG-D-82450
• CTK4C2613
• p-(n-Butyl)Phenylisocyanid
• p-butylphenylisocyanide
• DTXSID80398230
• EN300-1177149
• Benzene,1-butyl-4-isocyano-(9ci)
• SCHEMBL7640662
• 141399-15-7
• Benzene, 1-butyl-4-isocyano- (9CI)
• p-butylphenyl isocyanide
• 1-butyl-4-isocyanobenzene

• Inchi： 1S/C11H13N/c1-3-4-5-10-6-8-11(12-2)9-7-10/h6-9H,3-5H2,1H3
• InChI Key： JAWVCUNWTMNOOS-UHFFFAOYSA-N
• SMILES： [N+](#[C-])C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 159.10489
• Monoisotopic Mass: 159.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.36

Additional information on 1-butyl-4-isocyanobenzene

Introduction to 1-butyl-4-isocyanobenzene (CAS No: 141399-15-7)

1-butyl-4-isocyanobenzene is a versatile organic compound with the CAS number 141399-15-7, widely recognized in the chemical industry for its unique properties and applications. This compound is a derivative of benzene, featuring a butyl group and an isocyanide substituent at the para position. Its molecular formula is C₉H₁₂N, and it has a molecular weight of 136.20 g/mol. The compound is characterized by its aromatic ring structure, which contributes to its stability and reactivity in various chemical reactions.

The synthesis of 1-butyl-4-isocyanobenzene typically involves nucleophilic substitution reactions or coupling processes, depending on the desired application. Recent studies have highlighted its potential as an intermediate in the synthesis of advanced materials, such as polyurethanes and other polymers. Its ability to undergo nucleophilic addition reactions makes it a valuable precursor in organic synthesis.

One of the most notable applications of 1-butyl-4-isocyanobenzene is in the production of specialty chemicals and pharmaceutical intermediates. Researchers have explored its use in the development of bioactive compounds, where its isocyanide group plays a critical role in forming nitrogen-containing heterocycles. These heterocycles are essential components in various drug molecules, including anti-inflammatory agents and antiviral compounds.

In terms of physical properties, 1-butyl-4-isocyanobenzene has a boiling point of approximately 85°C at standard pressure, making it suitable for use in low-temperature chemical processes. Its solubility in organic solvents like dichloromethane and ethyl acetate facilitates its handling and storage under controlled conditions.

Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing 1-butyl-4-isocyanobenzene. For instance, catalytic systems utilizing palladium or copper catalysts have been employed to enhance reaction efficiency while reducing environmental impact. These innovations align with global efforts to promote eco-friendly chemical manufacturing practices.

The compound's reactivity also extends to its use in click chemistry, where it serves as a building block for constructing complex molecular architectures. Its ability to participate in cycloaddition reactions has opened new avenues for the synthesis of functional materials with tailored properties.

In conclusion, 1-butyl-4-isocyanobenzene (CAS No: 141399-15-7) is a significant compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an indispensable tool in modern organic synthesis, driving ongoing research into its potential for developing innovative materials and therapeutic agents.